Cas no 1476730-98-9 (1-4-(trifluoromethoxy)phenylprop-2-en-1-one)

• Product Name: 1-4-(trifluoromethoxy)phenylprop-2-en-1-one
• CAS No: 1476730-98-9
• MF: C₁₀H₇F₃O₂
• MW: 216.156593561172
• CID: 5820404
• PubChem ID: 114982424
• Update Time: 2025-06-11

1-4-(trifluoromethoxy)phenylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-[4-(trifluoromethoxy)phenyl]-
• 1-4-(trifluoromethoxy)phenylprop-2-en-1-one
• DTXSID301254499
• SCHEMBL16563109
• 1-(4-(trifluoromethoxy)phenyl)prop-2-en-1-one
• 1-(4-(trifluoromethoxy)phenyl) prop-2-en-1-one
• 1-(4-Trifluoromethoxy-phenyl)-propenone
• EN300-1934629
• 1476730-98-9
• MFCD28410071
• 1-[4-(Trifluoromethoxy)phenyl]-2-propen-1-one
• 1-[4-(trifluoromethoxy)phenyl]prop-2-en-1-one

• Inchi： 1S/C10H7F3O2/c1-2-9(14)7-3-5-8(6-4-7)15-10(11,12)13/h2-6H,1H2
• InChI Key： NTIPXOMDDHBFCT-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OC(F)(F)F)C=C1)(=O)C=C

Computed Properties

• Exact Mass: 216.03981395g/mol
• Monoisotopic Mass: 216.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.249±0.06 g/cm3(Predicted)
• Boiling Point: 227.9±40.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-4-(trifluoromethoxy)phenylprop-2-en-1-one

Comprehensive Overview of 1-4-(trifluoromethoxy)phenylprop-2-en-1-one (CAS No. 1476730-98-9)

1-4-(trifluoromethoxy)phenylprop-2-en-1-one, with the CAS number 1476730-98-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of α,β-unsaturated ketones, which are widely studied for their versatile applications in synthetic chemistry and drug development. The presence of the trifluoromethoxy group enhances its electronic properties, making it a valuable intermediate in the synthesis of bioactive molecules.

In recent years, the demand for fluorinated compounds like 1-4-(trifluoromethoxy)phenylprop-2-en-1-one has surged due to their unique physicochemical properties. Fluorination often improves metabolic stability, bioavailability, and binding affinity in drug candidates. Researchers are particularly interested in this compound for its potential role in designing kinase inhibitors and anti-inflammatory agents, which are hot topics in modern medicinal chemistry. Its CAS No. 1476730-98-9 is frequently searched in academic databases and patent literature, reflecting its growing importance.

The synthesis of 1-4-(trifluoromethoxy)phenylprop-2-en-1-one typically involves the condensation of 4-(trifluoromethoxy)benzaldehyde with acetone or similar reagents under controlled conditions. This process highlights the compound's relevance in green chemistry initiatives, as researchers seek eco-friendly synthetic routes. The compound's enone structure also makes it a candidate for Michael addition reactions, a popular topic in organic synthesis forums and AI-driven research tools.

From an industrial perspective, 1-4-(trifluoromethoxy)phenylprop-2-en-1-one is often discussed in the context of high-value intermediates for agrochemicals. Its trifluoromethoxy moiety is known to enhance pesticidal activity, aligning with the global push for sustainable crop protection solutions. This aligns with frequent search queries like "fluorinated agrochemical intermediates" or "CAS 1476730-98-9 applications," indicating strong market interest.

Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy, HPLC, and mass spectrometry, ensuring high purity for research use. The compound's stability under various conditions is a recurring discussion point in online scientific communities, particularly among users exploring structure-activity relationships (SAR) in drug design. Its CAS No. 1476730-98-9 is often cross-referenced with studies on electron-withdrawing groups and their impact on molecular reactivity.

In conclusion, 1-4-(trifluoromethoxy)phenylprop-2-en-1-one (CAS No. 1476730-98-9) represents a critical building block in cutting-edge chemical research. Its applications span from pharmaceutical development to agrochemical innovation, driven by the unique properties of its trifluoromethoxy substituent. As synthetic methodologies evolve and AI-assisted drug discovery advances, this compound is poised to remain a focal point in scientific literature and industrial applications.